Cas no 65900-18-7 (ETHAPHOS)

• Product Name: ETHAPHOS
• CAS No: 65900-18-7
• MF: C₁₁H₁₅Cl₂O₃PS
• MW: 329.179761171341
• CID: 962781
• Update Time: 2023-03-27

ETHAPHOS Chemical and Physical Properties

Names and Identifiers

• ETHAPHOS

• Inchi： 1S/C11H15Cl2O3PS/c1-3-7-18-17(14,15-4-2)16-11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： ZGPVUVBRTCPAPZ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1OP(=O)(OC([H])([H])C([H])([H])[H])SC([H])([H])C([H])([H])C([H])([H])[H])Cl

Computed Properties

• Exact Mass: 327.985657
• Monoisotopic Mass: 327.985657
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 60.8